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Compound of Interest

Compound Name: Delisens

CAS No.: 1969409-70-8

Cat. No.: B15612948

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information, troubleshooting advice, and standardized protocols for conducting long-term

stability testing on formulations containing Delisens™ (Acetyl Hexapeptide-49).

Frequently Asked Questions (FAQs)
Q1: What is Delisens™ and what is its primary mechanism of action? Delisens™ is a

hexapeptide, chemically known as Acetyl Hexapeptide-49, designed to address the issues of

sensitive skin.[1][2] Its primary mechanism involves modulating the skin's response to irritation

by down-regulating the activity of Protease-Activated Receptor 2 (PAR-2).[1][3] By attenuating

PAR-2, Delisens™ helps to reduce neurogenic inflammation, thereby relieving sensations of

tingling and itching and helping to restore the skin's natural barrier function.[1][3][4]

Q2: What are the most common stability challenges for peptide formulations like those

containing Delisens™? Peptide formulations are susceptible to both chemical and physical

instability.
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Chemical Instability: This includes degradation pathways such as hydrolysis (cleavage of

peptide bonds), deamidation (conversion of asparagine or glutamine residues), and oxidation

(primarily affecting methionine, cysteine, or tryptophan residues).[5][6][7]

Physical Instability: Common issues include aggregation (peptides clumping together),

precipitation out of solution, and adsorption to the surfaces of container materials, which can

lead to a loss of active ingredient without forming measurable degradants.[5][7]

Q3: Which analytical methods are considered the gold standard for stability testing of

Delisens™? A combination of chromatographic and spectroscopic methods is recommended.

High-Performance Liquid Chromatography (HPLC), particularly Reversed-Phase HPLC (RP-

HPLC), is the gold standard for assessing peptide purity and quantifying degradation products.

[5][8][9] Mass Spectrometry (MS), often coupled with HPLC (LC-MS), is indispensable for

identifying the exact structure of any degradation products.[6][8] To monitor changes in the

peptide's secondary structure, which can affect efficacy, techniques like Circular Dichroism

(CD) are employed.[8][10]

Q4: How should a long-term stability study be designed according to regulatory guidelines?

Stability studies should be designed following the International Council for Harmonisation (ICH)

guidelines, specifically Q1A(R2) for new drug products and Q5C for biotechnological/biological

products.[6][10] This involves storing the formulation under controlled long-term and

accelerated conditions.

Data Presentation: ICH Stability Testing Conditions
The following table summarizes the standard storage conditions for long-term and accelerated

stability studies as mandated by ICH guidelines.
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Study Type Storage Condition Minimum Duration
Testing Frequency
(Typical)

Long-Term
25°C ± 2°C / 60% RH

± 5% RH
12 months

0, 3, 6, 9, 12, 18, 24

months

Intermediate
30°C ± 2°C / 65% RH

± 5% RH
6 months 0, 3, 6 months

Accelerated
40°C ± 2°C / 75% RH

± 5% RH
6 months 0, 3, 6 months

Note: For formulations intended for storage in a refrigerator, long-term conditions are 5°C ±

3°C.
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Issue Encountered Potential Cause(s) Recommended Action(s)

Loss of peptide concentration

in HPLC with no corresponding

degradation peaks.

Adsorption: The peptide may

be binding to the inner surface

of the primary packaging (e.g.,

glass or plastic vial).[5]

1. Analyze a sample after

vigorously agitating the

container. 2. Test alternative

packaging materials with lower

surface binding properties. 3.

Consider adding excipients

that can act as competitive

binders.

Appearance of new peaks in

the HPLC chromatogram

during the study.

Chemical Degradation: The

peptide is breaking down via

hydrolysis, oxidation, or

deamidation.[6]

1. Use LC-MS to identify the

mass of the new peaks and

elucidate the degradation

pathway. 2. Conduct forced

degradation studies to confirm

the identity of degradants. 3.

Optimize formulation pH and

consider adding antioxidants

(e.g., ascorbic acid) or

chelators.[5][7]

Formulation becomes cloudy,

hazy, or shows visible

precipitates.

Physical Instability

(Aggregation/Precipitation):

The peptide is self-associating

and falling out of solution,

often due to pH shifts or

interactions with other

excipients.[5]

1. Measure the pH of the

formulation to check for drift. 2.

Analyze the sample using

Dynamic Light Scattering

(DLS) to detect early-stage

aggregation.[10] 3. Re-

evaluate the buffer system for

optimal pH and capacity. 4.

Add stabilizers like polyols

(e.g., mannitol, sucrose).[5]

Change in formulation color or

odor.

Excipient Degradation or

Interaction: One of the

formulation components may

be degrading or reacting with

the peptide. Oxidation: The

1. Analyze each excipient

individually under stress

conditions. 2. Protect the

formulation from light with UV-

protective packaging.[5] 3.

Consider packaging under an
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peptide or another component

may be oxidizing.

inert atmosphere (e.g.,

nitrogen) to prevent oxidation.

[11]

Mandatory Visualizations
Delisens™ Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15612948?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lubrizol.com/solutions/products/beauty/detail-pages/delisens-peptide-solution
https://pubchem.ncbi.nlm.nih.gov/compound/Delisens
https://www.specialchem.com/cosmetics/product/lubrizol-delisens-peptide-solution
https://www.ulprospector.com/en/eu/PersonalCare/Detail/2316/213370/Delisens-peptide-solution
https://pepdoopeptides.com/peptide-stability-in-formulations/
https://amsbiopharma.com/peptide-stability-analytical-methods/
https://amsbiopharma.com/peptide-stability-analytical-methods/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5665799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5665799/
https://www.ijpsjournal.com/article/Innovative-Strategies-In-Peptide-Therapeutics-Stability-Challenges-And-Advanced-Analytical-Methods
https://ijsra.net/sites/default/files/IJSRA-2024-1108.pdf
https://www.stabilitystudies.in/stability-testing-for-peptide-and-protein-based-drugs-regulatory-and-analytical-best-practices/
https://www.stabilitystudies.in/stability-testing-for-peptide-and-protein-based-drugs-regulatory-and-analytical-best-practices/
https://www.researchgate.net/publication/369226541_Designing_Formulation_Strategies_for_Enhanced_Stability_of_Therapeutic_Peptides_in_Aqueous_Solutions_A_Review
https://www.benchchem.com/product/b15612948/docs#technical-support-center-long-term-stability-of-delisens-containing-formulations
https://www.benchchem.com/product/b15612948/docs#technical-support-center-long-term-stability-of-delisens-containing-formulations
https://www.benchchem.com/product/b15612948/docs#technical-support-center-long-term-stability-of-delisens-containing-formulations
https://www.benchchem.com/product/b15612948/docs#technical-support-center-long-term-stability-of-delisens-containing-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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